Cas no 164148-92-9 (tert-butyl 6-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: tert-butyl 6-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 164148-92-9
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• MDL: MFCD03426351
• CID: 65708
• PubChem ID: 2756371
• Update Time: 2025-06-25

tert-butyl 6-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Boc-6-Amino-1,2,3,4-tetrahydroisoquinoline
• 6-Amino-3,4-dihydro-1H-isoquinoline-2-carboxylic acid tert-butyl ester
• 6- Amino-2-N-Boc-1,2,3,4-tetrahydro-isoquinoline
• 6-Amino-2-N-Boc-1,2,3,4-tetrahydroisoquinoline
• tert-butyl 6-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• tert-butyl 6-amino-3,4-dihydro-1H-isoquinoline-2-carboxylate
• 1,1-dimethylethyl 6-amino-3,4-dihydro-2(1H)-isoquinolinecarboxylate
• 6amino-3,4-dihydro-1H-isoquinoline-2-carboxylic acid tert-butyl ester
• tert-butyl 6-amino-3,4-dihydro-isoquinoline-2(1H)-carboxylate
• tert-Butyl 6-amino-3,4-dihydroisoquinoline-2(1H)-carboxylate
• 6-AMINO-2-BOC-3,4-DIHYDRO-1H-ISOQUINOLINE
• 6-Amino-2-Boc-1,2,3,4-tetrahydro-isoquinoline
• REF DUPL: 6-Amino-2-N-Boc-1,2,3,4-tetrahydro-isoquinoline
• tert-butyl6-amino-1,4,4a,8a-tetrahydroisoquinoline-2(3H)-carboxylate
• 6-amino-2-n-boc-1,2,3,4-tetrahydro-isoquinoline
• PubChem14174
• OLOIFCYZWOTWR
• 6-Amino-2-Boc-1,2,3,4-tetrahydroisoquinoline
• AM20030104
• 6-amino-2N-Boc-1,2,3,4-tetrahydroisoquinoline
• BCP26934
• DS-11163
• OLOIFCYZWOTWRO-UHFFFAOYSA-N
• 6-amino-3,4-dihydro-1H-isoquinoline-2-caboxyiic acid tert-butyl ester
• 6-Amino-2-(t-butyloxycarbonyl)-1,2,3,4-tetrahydroisoquinoline
• A3644
• PB15747
• MFCD03426351
• AKOS015854639
• 6-Amino-3,4dihydro-1H-isoquinoline-2-carboxylic acid tert-butyl ester
• Z1741960800
• EN300-396901
• 2(1H)-ISOQUINOLINECARBOXYLIC ACID, 6-AMINO-3,4-DIHYDRO-, 1,1-DIMETHYLETHYL ESTER
• DTXSID20373344
• FT-0643583
• SCHEMBL61143
• tert-butyl 6-amino-3,4dihydroisoquinoline-2(1h)-carboxylate
• tert-butyl 6-amino-3,4-dihydro-2(1H)-isoquinolinecarboxylate
• Q-102314
• 6-amino-2-N-Boc-1,2,3,4-tetrahydro-isoquinoline, AldrichCPR
• tert-butyl6-amino-3,4-dihydroisoquinoline-2(1h)-carboxylate
• AC-23291
• 164148-92-9
• 6-amino-3,4-dihydro-1h-isoquinoline2-carboxylic acid tert-butyl ester
• CS-M0025
• SY056871
• 6-Amino-2-N-Boc-1,2,3,4-tetrahydroisoquinoline, >=98%
• DB-012693

• MDL： MFCD03426351
• Inchi： 1S/C14H20N2O2/c1-14(2,3)18-13(17)16-7-6-10-8-12(15)5-4-11(10)9-16/h4-5,8H,6-7,9,15H2,1-3H3
• InChI Key： OLOIFCYZWOTWRO-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C=CC(=CC=2CC1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 248.15200
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• XLogP3: 2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Boiling Point: 394.7°C at 760 mmHg
• PSA: 55.56000
• LogP: 3.08110

tert-butyl 6-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Security Information

• Signal Word：Danger
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P273;P301+P310;P501
• Hazard Category Code： 36/37/38-50-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on tert-butyl 6-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

tert-butyl 6-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 164148-92-9): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

tert-butyl 6-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 164148-92-9) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of isoquinolines, which are known for their biological activities and have been extensively studied for their roles in various pharmacological processes.

The molecular structure of tert-butyl 6-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is characterized by a central isoquinoline ring system with a tert-butyl group attached to the carboxylic acid moiety at the 2-position and an amino group at the 6-position. The tert-butyl group provides steric hindrance and enhances the stability of the compound, while the amino group offers potential sites for further functionalization and conjugation with other molecules.

In recent years, significant advancements have been made in the synthesis of tert-butyl 6-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate. One of the most commonly used methods involves the condensation of a suitable amine with a tert-butyl ester derivative of an isoquinoline carboxylic acid. This approach has been optimized to achieve high yields and purity levels, making it suitable for large-scale production in both academic and industrial settings.

The biological activities of tert-butyl 6-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate have been extensively investigated. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in various models of neurodegenerative diseases.

In the context of drug discovery and development, tert-butyl 6-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has shown promise as a lead compound for the treatment of inflammatory disorders and neurodegenerative diseases. Its ability to modulate multiple biological pathways makes it an attractive candidate for further optimization and clinical evaluation.

Recent research has also explored the use of tert-butyl 6-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate as a scaffold for the design of novel drug candidates. By introducing various functional groups at different positions on the isoquinoline ring system, researchers have been able to fine-tune the pharmacological properties of these derivatives to enhance their therapeutic efficacy and reduce potential side effects.

The structural flexibility of tert-butyl 6-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate also makes it an excellent candidate for conjugation with other bioactive molecules. For example, conjugation with targeting ligands can improve its delivery to specific tissues or cells, thereby enhancing its therapeutic index. Similarly, conjugation with fluorescent probes can facilitate its use in imaging studies to monitor its distribution and metabolism in vivo.

In conclusion, tert-butyl 6-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 164148-92-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive target for further research and development. As new synthetic methods and biological assays continue to emerge, the future prospects for this compound in drug discovery are highly promising.